6-[1-(6-ethyl-5-fluoropyrimidin-4-yl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[1-(6-ethyl-5-fluoropyrimidin-4-yl)-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C18H19FN6/c1-2-14-17(19)18(23-11-22-14)25-6-5-13-9-24(10-15(13)25)16-4-3-12(7-20)8-21-16/h3-4,8,11,13,15H,2,5-6,9-10H2,1H3
• InChI Key: NJQLCDUWXYJJPG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCC3C2CN(C3)C4=NC=C(C=C4)C#N)F
• Molecular Formula: C18H19FN6
• Molecular Weight: 338.4 g/mol

Description

The compound is a pyrimidine derivative, which are important in many biological processes. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the pyrimidine ring, followed by various substitutions to add the ethyl, fluorine, and pyrrolopyrrole groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrimidine ring provides a planar, aromatic, and polarizable system, which allows for stacking interactions. The ethyl and fluorine substituents would add steric bulk and electronic effects, respectively.

Chemical Reactions Analysis

As a pyrimidine derivative, this compound could potentially undergo a variety of chemical reactions. For example, the pyrimidine ring could participate in electrophilic substitution reactions, while the ethyl group could undergo reactions typical of alkanes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety measures should be taken when handling it to avoid potential risks.

Mechanism of Action

Target of Action

It is known that 6-ethyl-5-fluoropyrimidin-4-ol, a key intermediate in the synthesis of this compound, is used in the production of voriconazole , a broad-spectrum triazole antifungal agent

Mode of Action

The exact mode of action of this compound is currently unknown. Given its potential relation to voriconazole, it may interfere with the synthesis of ergosterol, a key component of fungal cell membranes. This would disrupt the integrity and function of the cell membrane, leading to cell death . .

Biochemical Pathways

If it acts similarly to voriconazole, it could affect the ergosterol biosynthesis pathway in fungi, leading to cell death

Pharmacokinetics

The solubility of a related compound, 6-ethyl-5-fluoropyrimidin-4-ol, in organic solvents and its insolubility in water may suggest similar properties for this compound. These properties could influence its bioavailability and distribution within the body.

Result of Action

If it acts similarly to voriconazole, it could lead to the death of fungal cells by disrupting their cell membranes . .

Action Environment

Environmental factors such as pH, temperature, and the presence of other substances could potentially influence the compound’s action, efficacy, and stability. For instance, the synthesis of 6-ethyl-5-fluoropyrimidin-4-ol, a related compound, involves specific temperature and pH conditions . These factors could also play a role in the action of the compound .